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Compound of Interest

Compound Name: MRT67307

Cat. No.: B560048

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential logistical and safety information for the
proper disposal of MRT67307, a potent inhibitor of IKKe and TBK1. Adherence to these
procedures is critical for minimizing risks and maintaining a safe research environment.

Understanding MRT67307: Key Properties

A summary of the key quantitative data for MRT67307 is presented below, offering a quick
reference for its physical and chemical characteristics.

Property Value

Molecular Formula C26H36N6O2
Molecular Weight 464.60 g/mol
CAS Number 1190378-57-4
Appearance Solid

Solubility Soluble in DMSO
Storage Temperature 2-8°C

Step-by-Step Disposal Protocol for MRT67307
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While a specific Safety Data Sheet (SDS) for MRT67307 detailing disposal was not publicly
available, the following procedures are based on general best practices for the disposal of
hazardous laboratory chemicals, particularly nitrogen-containing heterocyclic compounds.

1. Personal Protective Equipment (PPE): Before handling MRT67307 for disposal, ensure the
following PPE is worn:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses or goggles to protect from potential splashes.

o Lab Coat: A standard laboratory coat to protect skin and clothing.

2. Waste Segregation and Collection:

e Solid Waste:

o Unused or expired solid MRT67307 should be collected in a designated, clearly labeled
hazardous waste container.

o Contaminated materials such as weighing paper, pipette tips, and gloves should also be
placed in this container.

o The container must be compatible with the chemical and have a secure lid.

e Liquid Waste (Solutions):

o Solutions of MRT67307 (e.g., in DMSO) must be collected in a separate, labeled
hazardous liquid waste container.

o Do not mix with other incompatible waste streams. Halogenated and non-halogenated
solvent wastes should generally be kept separate.[1]

o Ensure the container is properly sealed to prevent leaks and evaporation.

3. Labeling:
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» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "MRT67307".

« Include the concentration (if applicable) and the date the waste was first added to the
container.

4. Storage:

o Store waste containers in a designated satellite accumulation area within the laboratory.[2][3]
e This area should be away from general lab traffic and drains.

e Ensure secondary containment is used to capture any potential leaks.

5. Disposal Request:

¢ Once the waste container is full or has been in storage for a designated period (check your
institution's guidelines), contact your institution's Environmental Health and Safety (EH&S)
department to arrange for pickup and disposal.[3][4]

e Do not dispose of MRT67307 down the drain or in regular trash.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of MRT67307.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b560048?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b560048?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b560048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Start: Need to Dispose of MRT67307

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Segregate Waste

Solid Waste Liquid Waste
(Unused compound, contaminated items) (Solutions in DMSO, etc.)

Collect in Labeled
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Contact EH&S for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MRT67307.
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By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of MRT67307, fostering a culture of safety and compliance. Always
consult your institution's specific chemical hygiene plan and waste disposal guidelines for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

